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Compound of Interest

Compound Name: 1,3-Dioxane

Cat. No.: B1201747 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1,3-Dioxane
This guide provides a comprehensive overview of the core physical properties of 1,3-dioxane,

a heterocyclic organic compound of significant interest to researchers, scientists, and

professionals in drug development. The document outlines its boiling point, melting point, and

density, supported by available data and general experimental methodologies.

Core Physical Properties
1,3-Dioxane is a colorless liquid at room temperature.[1][2] Its fundamental physical

characteristics are crucial for its handling, application in synthesis, and for computational

modeling.

Quantitative Data Summary
The physical properties of 1,3-dioxane are summarized in the table below, with data compiled

from various chemical data sources.
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Physical Property Value Conditions Source(s)

Boiling Point 105-106 °C at 760 mmHg (lit.) [3][4]

105 °C at 755 mmHg [1]

103 °C Standard State [2]

Melting Point -45 °C (lit.) [3][4][5]

-42 °C [2][6]

-44 °F (-42.2 °C) [1]

Density 1.032 g/mL at 25 °C (lit.) [3][4][5]

1.034 g/mL [6]

1.0342 at 20 °C [1]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 1,3-
dioxane are not detailed in the provided search results, general and widely accepted

methodologies for organic compounds are applicable.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8] For a substance like 1,3-dioxane, this can be determined using several

methods:

Simple Distillation: This method involves heating the liquid in a distillation apparatus and

recording the temperature at which the vapor and liquid are in equilibrium.[7] The

thermometer bulb should be positioned in the vapor phase, just below the side arm of the

distillation flask, to ensure an accurate reading of the boiling point.[9]

Capillary Method (Thiele Tube): This micro-method is suitable for small sample quantities. A

small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end,

is inverted into the liquid. The apparatus is heated, and the temperature at which a steady
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stream of bubbles emerges from the capillary, and the temperature at which the liquid re-

enters the capillary upon cooling, are recorded. The boiling point is the average of these two

temperatures.[7][8][9]

3.2. Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

1,3-dioxane, which is a liquid at room temperature, this determination would require cooling

the substance until it solidifies.

Capillary Method: A small, powdered sample of the solidified 1,3-dioxane would be packed

into a capillary tube.[10][11] The tube is then heated in a melting point apparatus, and the

temperature range from the first appearance of liquid to the complete liquefaction of the solid

is recorded as the melting point range.[10] A sharp melting point range is indicative of a pure

compound.[10]

3.3. Determination of Density

Density is the mass of a substance per unit volume.[12]

Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is

weighed empty, then filled with the liquid, and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer.

Hydrometer Method: A hydrometer is an instrument that is floated in the liquid. The density is

read directly from the calibrated scale on the stem of the hydrometer at the point where the

surface of the liquid meets the stem.

Mass and Volume Measurement: For a given volume of 1,3-dioxane, its mass can be

determined using a balance. The density is then calculated by dividing the mass by the

volume.[12] The accuracy of this method depends on the precision of the volume and mass

measurements.

Logical Relationships of Physical Properties
The physical properties of a substance are interconnected and are influenced by its molecular

structure and intermolecular forces. The following diagram illustrates the logical relationship
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between the key physical properties of 1,3-dioxane.

Logical Relationship of Physical Properties of 1,3-Dioxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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